![molecular formula C20H21N7O2 B2932812 2-(benzo[d]isoxazol-3-yl)-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide CAS No. 1203157-48-5](/img/structure/B2932812.png)
2-(benzo[d]isoxazol-3-yl)-N-(2-((2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a benzo[d]isoxazole, a pyrimidine, and an imidazole. These are all heterocyclic compounds, which means they contain atoms of at least two different elements as members of its rings .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the stability of the molecule and could potentially influence its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of nitrogen in the heterocyclic rings could potentially make the compound more polar .Scientific Research Applications
Histamine H2-Receptor Antagonists and Antiulcer Activities : Compounds with imidazo[1,2-a]pyridinylalkylbenzoxazole structures, which share similarities with the chemical structure , have been synthesized and evaluated for their histamine H2-receptor antagonist properties. These compounds have demonstrated significant gastric antisecretory and antiulcer activities, suggesting potential applications in the treatment of gastric disorders. The structure-activity relationships of these compounds highlight the importance of specific substituents in enhancing pharmacological activities, indicating the potential for designing more effective antiulcer drugs (Katsura et al., 1992).
Insecticidal Assessment : The synthesis of novel heterocycles incorporating a thiadiazole moiety has shown insecticidal potential against the cotton leafworm, Spodoptera littoralis. These findings suggest that compounds with similar structural features may be explored for their insecticidal properties, contributing to the development of new agricultural pesticides (Fadda et al., 2017).
Antimicrobial Activity : Research on benzimidazolyl chromeno[2,3-d]pyrimidinones has revealed antimicrobial and antioxidant activities, indicating the potential of structurally related compounds in pharmaceutical applications, especially in developing new antimicrobial agents (Ravindernath et al., 2013).
ACAT-1 Inhibitors : The discovery of compounds with benzimidazole structures as potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1) highlights the therapeutic potential in treating diseases associated with ACAT-1 overexpression. These compounds exhibit significant selectivity and improved oral absorption, making them promising candidates for clinical applications (Shibuya et al., 2018).
Antiviral Agents : The synthesis of imidazo[1,2-a]pyridines with antirhinovirus activity suggests the utility of similar compounds in antiviral research. The specific substitutions and structural modifications in these compounds contribute to their efficacy as antiviral agents, indicating potential applications in treating viral infections (Hamdouchi et al., 1999).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-[2-[[2-methyl-6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N7O2/c1-13-24-18(12-19(25-13)27-10-9-21-14(27)2)22-7-8-23-20(28)11-16-15-5-3-4-6-17(15)29-26-16/h3-6,9-10,12H,7-8,11H2,1-2H3,(H,23,28)(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNCZKCHSNMZIGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2C=CN=C2C)NCCNC(=O)CC3=NOC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.